4-(2-Methylprop-1-en-1-yl)-1,1'-biphenyl

• CAS No.: 10481-82-0
• Molecular Formula: C16H16
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 1-(2-methylprop-1-enyl)-4-phenylbenzene
• InChI: InChI=1S/C16H16/c1-13(2)12-14-8-10-16(11-9-14)15-6-4-3-5-7-15/h3-12H,1-2H3
• InChI Key: FFEJFEVOBPTPQT-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CC=C(C=C1)C2=CC=CC=C2)C

Description

4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl is an organic compound that belongs to the class of biphenyl derivatives. This compound is characterized by the presence of a biphenyl core with a 2-methylprop-1-en-1-yl substituent. It is used in various chemical and industrial applications due to its unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl typically involves the alkylation of biphenyl with 2-methylprop-1-en-1-yl halides under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide, which facilitates the formation of the desired product .

Industrial Production Methods

On an industrial scale, the production of 4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl can be achieved through catalytic processes. These processes often involve the use of transition metal catalysts such as palladium or nickel, which enhance the efficiency and selectivity of the reaction .

Chemical Reactions Analysis

Types of Reactions

4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or alcohols.

Reduction: Reduction reactions can convert the compound into saturated derivatives.

Substitution: Electrophilic substitution reactions can introduce different functional groups onto the biphenyl core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are frequently used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products

The major products formed from these reactions include various substituted biphenyls, alcohols, ketones, and other functionalized derivatives .

Scientific Research Applications

4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism by which 4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl exerts its effects involves interactions with various molecular targets. These interactions can lead to changes in the structure and function of biomolecules, influencing biological pathways and processes. The specific pathways and targets depend on the context of its application .

Comparison with Similar Compounds

Similar Compounds

• 4-(2-Methylprop-1-en-1-yl)morpholine
• 1-Fluoro-4-(2-methylprop-1-en-1-yl)benzene
• (2R,4R)-4-Methyl-2-(2-methylprop-1-en-1-yl)tetrahydro-2H-pyran

Uniqueness

4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl is unique due to its biphenyl core structure, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .